enkephalin, Pen(2,5)-4/'-iodo-Phe(4)-
enkephalin, Pen(2,5)-4/'-iodo-Phe(4)-
Brand Name:
Vulcanchem
CAS No.:
135108-10-0
VCID:
VC0160441
InChI:
InChI=1S/C30H38IN5O7S2/c1-28(2,44)23(34)25(40)35-15-22(38)36(26(41)21(33)14-16-5-9-18(31)10-6-16)30(27(42)43,29(3,4)45)24(39)20(32)13-17-7-11-19(37)12-8-17/h5-12,14,20,23,37,44-45H,13,15,32-34H2,1-4H3,(H,35,40)(H,42,43)/b21-14-/t20-,23-,30-/m0/s1
SMILES:
CC(C)(C(C(=O)NCC(=O)N(C(=O)C(=CC1=CC=C(C=C1)I)N)C(C(=O)C(CC2=CC=C(C=C2)O)N)(C(=O)O)C(C)(C)S)N)S
Molecular Formula:
C30H38IN5O7S2
Molecular Weight:
771.7 g/mol
enkephalin, Pen(2,5)-4/'-iodo-Phe(4)-
CAS No.: 135108-10-0
Main Products
VCID: VC0160441
Molecular Formula: C30H38IN5O7S2
Molecular Weight: 771.7 g/mol
CAS No. | 135108-10-0 |
---|---|
Product Name | enkephalin, Pen(2,5)-4/'-iodo-Phe(4)- |
Molecular Formula | C30H38IN5O7S2 |
Molecular Weight | 771.7 g/mol |
IUPAC Name | (2S,4S)-4-amino-2-[[(Z)-2-amino-3-(4-iodophenyl)prop-2-enoyl]-[2-[[(2S)-2-amino-3-methyl-3-sulfanylbutanoyl]amino]acetyl]amino]-5-(4-hydroxyphenyl)-3-oxo-2-(2-sulfanylpropan-2-yl)pentanoic acid |
Standard InChI | InChI=1S/C30H38IN5O7S2/c1-28(2,44)23(34)25(40)35-15-22(38)36(26(41)21(33)14-16-5-9-18(31)10-6-16)30(27(42)43,29(3,4)45)24(39)20(32)13-17-7-11-19(37)12-8-17/h5-12,14,20,23,37,44-45H,13,15,32-34H2,1-4H3,(H,35,40)(H,42,43)/b21-14-/t20-,23-,30-/m0/s1 |
Standard InChIKey | RWDPNBADSCMYQU-CMRLOBSVSA-N |
Isomeric SMILES | CC(C)([C@H](C(=O)NCC(=O)N(C(=O)/C(=C/C1=CC=C(C=C1)I)/N)[C@@](C(=O)[C@H](CC2=CC=C(C=C2)O)N)(C(=O)O)C(C)(C)S)N)S |
SMILES | CC(C)(C(C(=O)NCC(=O)N(C(=O)C(=CC1=CC=C(C=C1)I)N)C(C(=O)C(CC2=CC=C(C=C2)O)N)(C(=O)O)C(C)(C)S)N)S |
Canonical SMILES | CC(C)(C(C(=O)NCC(=O)N(C(=O)C(=CC1=CC=C(C=C1)I)N)C(C(=O)C(CC2=CC=C(C=C2)O)N)(C(=O)O)C(C)(C)S)N)S |
Synonyms | (p-I-Phe(4)) DPDPE 2,5-Pen-4-(4-I-Pen)-enkephalin enkephalin, D-Pen(2), D-Pen(5), p-I-Phe(4) enkephalin, Pen(2,5)-4'-iodo-Phe(4)- enkephalin, penicillamine(2,5)-4-iodopenicillamine(4)- iodo-DPDPE |
PubChem Compound | 6444172 |
Last Modified | Nov 11 2021 |
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